(Z)-2-Heptene
(Z)-2-Heptene
2-Heptene belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. 2-Heptene is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Heptene has been detected in multiple biofluids, such as feces and saliva.
2-Heptene is an acyclic olefin.
2-Heptene is an acyclic olefin.
Brand Name:
Vulcanchem
CAS No.:
6443-92-1
VCID:
VC0123394
InChI:
InChI=1S/C7H14/c1-3-5-7-6-4-2/h3,5H,4,6-7H2,1-2H3/b5-3-
SMILES:
CCCCC=CC
Molecular Formula:
C7H14
Molecular Weight:
98.19 g/mol
(Z)-2-Heptene
CAS No.: 6443-92-1
Reference Standards
VCID: VC0123394
Molecular Formula: C7H14
Molecular Weight: 98.19 g/mol
| CAS No. | 6443-92-1 |
|---|---|
| Product Name | (Z)-2-Heptene |
| Molecular Formula | C7H14 |
| Molecular Weight | 98.19 g/mol |
| IUPAC Name | (Z)-hept-2-ene |
| Standard InChI | InChI=1S/C7H14/c1-3-5-7-6-4-2/h3,5H,4,6-7H2,1-2H3/b5-3- |
| Standard InChIKey | OTTZHAVKAVGASB-HYXAFXHYSA-N |
| Isomeric SMILES | CCCC/C=C\C |
| SMILES | CCCCC=CC |
| Canonical SMILES | CCCCC=CC |
| Description | 2-Heptene belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. 2-Heptene is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Heptene has been detected in multiple biofluids, such as feces and saliva. 2-Heptene is an acyclic olefin. |
| Synonyms | cis-2-Heptene; (Z)-Hept-2-ene; (2Z)-2-Heptene |
| PubChem Compound | 643836 |
| Last Modified | Nov 11 2021 |
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